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Compound of Interest

Compound Name: Sudan IlI-d6

Cat. No.: B15553101

Introduction

Sudan IlI-d6 is the deuterated analog of Sudan Ill, a fat-soluble bisazo dye.[1] Due to its
isotopic labeling, Sudan IlI-d6 serves as an excellent internal standard for isotope dilution
mass spectrometry (IDMS) assays.[1] Its primary application lies in the accurate quantification
of Sudan Il in various matrices, particularly in the context of food safety analysis where Sudan
dyes are sometimes used as illegal food additives.[1] The use of a deuterated internal standard
like Sudan IlI-d6 is crucial for correcting variations during sample preparation and instrument
analysis, thereby ensuring the accuracy and reliability of quantitative results.[1] Proper
preparation of the stock solution is the first critical step for achieving accurate analytical
measurements.

Key Applications

« Internal standard for the quantification of Sudan 11l by LC-MS/MS.

e Tracer in studies involving drug metabolism and pharmacokinetics.[2]

o Reference material in the development of analytical methods for dye detection.

Physicochemical Properties and Storage
Recommendations
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A summary of the key properties of Sudan IlI-d6 is provided below for easy reference. The

solubility and stability information for the non-deuterated Sudan Il is considered a reliable

proxy for Sudan IlI-d6.[3]

Parameter

Value

References

Chemical Identity

(1E)-3,4,5,6,7,8-hexadeuterio-
1-{(4-

IUPAC Name ) ) [4]
phenyldiazenylphenyl)hydrazin
ylidene]naphthalen-2-one
1-{[4-

Synonyms (Phenylazo)phenyllazo]-2- [1][5]
naphthalenol-d6, Sudan 3-d6

CAS Number 1014689-17-8 [5]

Molecular Formula C22H10DeN4O [4115]

Molecular Weight 358.43 g/mol [2][41[5]

Solubility

Chloroform 1 mg/mL [6][7]

Toluene 1 mg/mL [61[7]

Ethanol 2 mg/mL [61[7]
Sufficient for preparin

Acetonitrile p. pating [6]
standard solutions

Water < 0.1 mg/mL [61[7]

Recommended Storage

Solid Powder

-20°C (up to 3 years) or 4°C
(up to 2 years)

[2]

Solution

-80°C (up to 6 months) or
-20°C (up to 1 month)

[2]
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Experimental Protocol: Preparation of 100 pg/mL
Stock Solution

This protocol details the procedure for preparing a 100 pg/mL stock solution of Sudan IlI-d6 in
acetonitrile, a common solvent for analytical applications.[6]

Materials and Equipment

e Sudan IlI-d6 solid powder

o HPLC-grade acetonitrile

o Analytical balance (readable to at least 0.01 mg)
e 100 mL Class A volumetric flask

» Weighing paper or boat

e Spatula

 Ultrasonic bath

o Pasteur pipette or dropper

o Amber glass vial with a screw cap for storage

e Personal Protective Equipment (PPE): Safety glasses, lab coat, nitrile gloves
Safety Precautions

o Always handle Sudan llI-d6é powder in a well-ventilated area or a chemical fume hood to
prevent inhalation.[6]

o Wear appropriate PPE, including safety glasses, gloves, and a lab coat, throughout the
procedure.[6]

o Acetonitrile is flammable and toxic; handle it with care in a ventilated area and away from
ignition sources.
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o Consult the Safety Data Sheet (SDS) for Sudan llI-d6é and acetonitrile before starting the
work.

Procedure

o Equilibration: Allow the container of Sudan IlI-d6 solid to equilibrate to room temperature
before opening to prevent condensation of moisture.

¢ Weighing: Accurately weigh approximately 10 mg of Sudan IlI-dé powder onto a weighing
paper using an analytical balance. Record the exact weight.

o Transfer: Carefully transfer the weighed powder into a 100 mL Class A volumetric flask.
Ensure a quantitative transfer by rinsing the weighing paper with small volumes of
acetonitrile and adding the rinsate to the flask.

« Initial Dissolution: Add approximately 20-30 mL of acetonitrile to the volumetric flask.

e Sonication: Place the flask in an ultrasonic bath and sonicate for 5-10 minutes to ensure the
complete dissolution of the solid.[6] Visually inspect the solution to confirm that no solid
particles remain.

 Dilution to Volume: Once the solid is completely dissolved, allow the solution to return to
room temperature. Carefully add acetonitrile to the flask until the bottom of the meniscus
reaches the calibration mark.

e Homogenization: Cap the volumetric flask and invert it 15-20 times to ensure the solution is
thoroughly mixed and homogeneous.

o Storage: Transfer the final stock solution into a clearly labeled amber glass vial to protect it
from light.[3][6] The label should include the compound name (Sudan lll-d6), concentration
(100 pug/mL, adjusted for the exact weight), solvent (acetonitrile), preparation date, and
preparer's initials.

e **Store the solution at -20°C or -80°C for optimal stability.[2][3]

Quality Control
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o Purity Check: Always use high-purity Sudan IlI-d6 confirmed by the supplier's Certificate of
Analysis.

» Concentration Verification: The concentration of the stock solution can be verified using a
validated analytical method, such as UV-Vis spectrophotometry or by preparing a calibration
curve with a certified reference material, if available.[6]

« Stability Monitoring: Periodically check the stability of the stock solution by comparing its
analytical response to a freshly prepared standard. A deviation of more than 10-15% may
indicate degradation.[6]

Workflow for Stock Solution Preparation

The following diagram illustrates the key steps in the preparation and quality control of a Sudan
lll-d6 stock solution.
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Preparation

Step 1: Weigh
Accurately weigh 10 mg of Sudan IlI-d6 powder.

:

Step 2: Transfer
Quantitatively transfer powder to a 100 mL volumetric flask.

:

Step 3: Dissolve
Add ~25 mL acetonitrile and sonicate for 10 mins.

:

Step 4: Dilute
Dilute to the mark with acetonitrile.

:

Step 5: Homogenize
Cap and invert flask 15-20 times.

:

Step 6: Store
Transfer to a labeled amber vial and store at -20°C.

Quality|Control

Concentration Verification
(Optional, e.g., UV-Vis)

¢
O

Click to download full resolution via product page

Caption: Workflow for Sudan Ill-d6é stock solution preparation and quality control.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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